Cas no 1690528-02-9 (tert-butyl 4-(bromomethyl)-4-(2-methylpentyl)oxypiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(bromomethyl)-4-(2-methylpentyl)oxypiperidine-1-carboxylate
• CAS No: 1690528-02-9
• MF: C₁₇H₃₂BrNO₃
• MW: 378.344884872437
• CID: 5602974
• PubChem ID: 103285143
• Update Time: 2025-10-30

tert-butyl 4-(bromomethyl)-4-(2-methylpentyl)oxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(bromomethyl)-4-[(2-methylpentyl)oxy]piperidine-1-carboxylate
• 1690528-02-9
• EN300-1135757
• tert-butyl 4-(bromomethyl)-4-(2-methylpentyl)oxypiperidine-1-carboxylate

• Inchi： 1S/C17H32BrNO3/c1-6-7-14(2)12-21-17(13-18)8-10-19(11-9-17)15(20)22-16(3,4)5/h14H,6-13H2,1-5H3
• InChI Key： WGXRRKGRFXWXCQ-UHFFFAOYSA-N
• SMILES： BrCC1(CCN(C(=O)OC(C)(C)C)CC1)OCC(C)CCC

Computed Properties

• Exact Mass: 377.15656g/mol
• Monoisotopic Mass: 377.15656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 4-(bromomethyl)-4-(2-methylpentyl)oxypiperidine-1-carboxylate

tert-butyl 4-(bromomethyl)-4-(2-methylpentyl)oxypiperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-(bromomethyl)-4-(2-methylpentyl)oxypiperidine-1-carboxylate, identified by the CAS number 1690528-02-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities and synthetic utility. The structure of this molecule features a piperidine ring substituted with a tert-butyl group, a bromomethyl group, and a 2-methylpentyl group, making it a valuable substrate for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have highlighted the importance of piperidine derivatives in drug discovery and development. The presence of multiple functional groups in tert-butyl 4-(bromomethyl)-4-(2-methylpentyl)oxypiperidine-1-carboxylate allows for versatile reactivity, enabling its use as an intermediate in the synthesis of bioactive compounds. For instance, the bromomethyl group can serve as an electrophilic center for nucleophilic substitutions, while the tert-butyl group provides steric bulk, potentially influencing the molecule's pharmacokinetic properties.

In terms of application, this compound has shown promise in the field of medicinal chemistry. Researchers have explored its potential as a building block for constructing bioisosteres and mimetics of natural products. The 2-methylpentyl substituent adds complexity to the molecule's structure, potentially enhancing its ability to interact with biological targets such as enzymes or receptors. Recent studies have demonstrated that analogs of this compound exhibit moderate inhibitory activity against certain proteases, suggesting its role in the development of therapeutic agents.

The synthesis of tert-butyl 4-(bromomethyl)-4-(2-methylpentyl)oxypiperidine-1-carboxylate involves multi-step reactions that require precise control over stereochemistry and regioselectivity. One common approach involves the alkylation of a suitably substituted piperidine derivative followed by functionalization with the tert-butyl group. This process underscores the importance of protecting groups and strategic deprotection steps to achieve the desired product with high purity and yield.

From an environmental perspective, understanding the degradation pathways of such compounds is crucial for assessing their ecological impact. Studies have shown that under specific conditions, this compound undergoes hydrolytic cleavage, particularly at its ester functionalities. This information is vital for designing sustainable synthetic routes and minimizing environmental hazards associated with its production and use.

In conclusion, tert-butyl 4-(bromomethyl)-4-(2-methylpentyl)oxypiperidine-1-carboxylate represents a valuable addition to the arsenal of organic compounds used in modern drug discovery and chemical synthesis. Its unique structure and reactivity make it a subject of ongoing research, with potential applications spanning from medicinal chemistry to materials science. As researchers continue to explore its properties and optimize its synthesis, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.